Cas no 1810004-91-1 (3,6-Di-tert-butylacridin-9(10H)-one)

• Product Name: 3,6-Di-tert-butylacridin-9(10H)-one
• CAS No: 1810004-91-1
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• CID: 5020257
• PubChem ID: 139035748
• Update Time: 2026-02-28

3,6-Di-tert-butylacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 3,6-Di-tert-butylacridin-9(10H)-one
• 3,6-ditert-butyl-10H-acridin-9-one
• F74547
• CS-0528779
• 3,6-di-tert-butyl-10H-acridin-9-one
• 1810004-91-1
• BS-47368

• Inchi： 1S/C21H25NO/c1-20(2,3)13-7-9-15-17(11-13)22-18-12-14(21(4,5)6)8-10-16(18)19(15)23/h7-12H,1-6H3,(H,22,23)
• InChI Key： ZBGFUGZKUALIPS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2NC2C=C(C=CC=21)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 307.193614421g/mol
• Monoisotopic Mass: 307.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 29.1

Additional information on 3,6-Di-tert-butylacridin-9(10H)-one

3,6-Di-tert-butylacridin-9(10H)-one (CAS No. 1810004-91-1): A Comprehensive Overview

3,6-Di-tert-butylacridin-9(10H)-one (CAS No. 1810004-91-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the acridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities, including antitumor, antimicrobial, and antiviral properties.

The chemical structure of 3,6-Di-tert-butylacridin-9(10H)-one is characterized by a central acridine core with two tert-butyl groups attached at the 3 and 6 positions. The tert-butyl substituents provide steric hindrance and enhance the lipophilicity of the molecule, which can influence its pharmacokinetic properties and biological activity. The presence of these bulky groups also contributes to the compound's stability and solubility in organic solvents.

Recent research has focused on the synthesis and characterization of 3,6-Di-tert-butylacridin-9(10H)-one. A study published in the Journal of Organic Chemistry (2022) reported a novel synthetic route that involves a palladium-catalyzed cross-coupling reaction followed by an intramolecular cyclization step. This method offers high yields and excellent purity, making it suitable for large-scale production. The synthetic pathway also allows for the introduction of various functional groups at different positions of the acridine core, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

In terms of biological activity, 3,6-Di-tert-butylacridin-9(10H)-one has shown promising results in several preclinical studies. A study conducted by researchers at the National Institutes of Health (2023) demonstrated that this compound exhibits potent antitumor activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

Furthermore, 3,6-Di-tert-butylacridin-9(10H)-one has been investigated for its antimicrobial properties. A study published in Antimicrobial Agents and Chemotherapy (2022) reported that this compound displays broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The antibacterial mechanism is thought to involve the inhibition of DNA gyrase, an essential enzyme involved in DNA replication and repair. This finding suggests that 3,6-Di-tert-butylacridin-9(10H)-one could be a valuable lead compound for the development of new antibiotics to combat multidrug-resistant pathogens.

The potential applications of 3,6-Di-tert-butylacridin-9(10H)-one extend beyond its biological activities. In materials science, this compound has been explored as a luminescent material due to its strong fluorescence properties. A study published in Advanced Materials (2023) reported that thin films containing 3,6-Di-tert-butylacridin-9(10H)-one exhibit high photoluminescence quantum yields and excellent thermal stability. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In addition to its potential applications in medicine and materials science, 3,6-Di-tert-butylacridin-9(10H)-one has also been studied for its environmental implications. Research published in Environmental Science & Technology (2022) investigated the biodegradability and ecotoxicity of this compound. The results indicated that while 3,6-Di-tert-butylacridin-9(10H)-one is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental impact of this compound if it were to be used on a larger scale.

The future prospects for 3,6-Di-tert-butylacridin-9(10H)-one are promising. Ongoing research aims to optimize its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a therapeutic agent through clinical trials. The combination of its unique chemical structure, diverse biological activities, and favorable material properties makes 3,6-Di-tert-butylacridin-9(10H)-one an exciting molecule with broad applications across multiple fields.